Cas no 2309454-35-9 (1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2309454-35-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6183617
• PubChem ID: 138991271
• Update Time: 2025-05-26

1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid
• 1-(Triazol-2-yl)cyclopropane-1-carboxylic acid
• EN300-1722017
• Z3247733639
• 2309454-35-9

• Inchi： 1S/C6H7N3O2/c10-5(11)6(1-2-6)9-7-3-4-8-9/h3-4H,1-2H2,(H,10,11)
• InChI Key： HOCPLCUGWRFUKT-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N1N=CC=N1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 2309454-35-9)

In recent years, the compound 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 2309454-35-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane and triazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing interest in this compound is reflected in the increasing number of research publications and patents focusing on its synthesis, modification, and biological evaluation.

The primary objective of recent studies has been to explore the structure-activity relationship (SAR) of 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid and its derivatives. Researchers have employed a combination of computational modeling, synthetic chemistry, and in vitro/in vivo assays to elucidate the molecular mechanisms underlying its biological effects. Notably, the triazole ring has been identified as a critical pharmacophore, contributing to the compound's ability to interact with various biological targets, such as enzymes and receptors.

One of the most significant breakthroughs in this area is the development of novel synthetic routes for 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid, which have improved yield and scalability. Recent publications have highlighted the use of click chemistry and transition metal-catalyzed reactions to efficiently construct the triazole-cyclopropane scaffold. These advancements have not only facilitated the large-scale production of the compound but also enabled the generation of diverse analogs for further biological screening.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid exhibits potent inhibitory effects against a range of bacterial strains, including multidrug-resistant pathogens. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. Additionally, preliminary findings suggest that it may synergize with existing antibiotics, offering a potential strategy to combat antibiotic resistance.

Beyond its antimicrobial properties, this compound has also shown promise in oncology research. Recent preclinical studies have reported that 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid can induce apoptosis in certain cancer cell lines, particularly those with dysregulated cell cycle pathways. The compound's ability to modulate key signaling molecules, such as cyclin-dependent kinases (CDKs), has sparked interest in its potential as a targeted therapy for specific cancer subtypes.

Despite these encouraging results, challenges remain in the clinical translation of 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting researchers to explore prodrug strategies and formulation optimizations. Recent efforts have focused on designing water-soluble derivatives and nanoparticle-based delivery systems to enhance the compound's therapeutic index.

In conclusion, the ongoing research on 1-(2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid (CAS: 2309454-35-9) underscores its versatility as a scaffold for drug discovery. The compound's unique chemical features and broad-spectrum biological activities position it as a valuable candidate for further development. Future studies should prioritize addressing its pharmacokinetic limitations while expanding the exploration of its therapeutic potential across different disease areas.